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Compound of Interest

Compound Name: Tetraoctylammonium chloride

Cat. No.: B1589587

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on research-grade
Tetraoctylammonium chloride (TOA-CI), a versatile quaternary ammonium salt. This
document details its chemical and physical properties, lists reputable suppliers, and presents
detailed experimental protocols for its key applications in nanoparticle synthesis and ion-
selective electrode fabrication. Furthermore, it elucidates the general mechanism of action of
guaternary ammonium compounds on cellular membranes.

Core Technical Data

Tetraoctylammonium chloride is a phase transfer catalyst and surfactant utilized in a variety
of research and industrial applications. Below is a summary of its key quantitative data,
compiled from various suppliers.
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Property Value Source(s)
CAS Number 3125-07-3 [1][2][3]
Molecular Formula Cs2HesCIN [1][2]
Molecular Weight 502.34 g/mol [11[3]
Purity (Assay) >97% (Titration) [1112]
Melting Point 50-54 °C [1][3]

Colorless to white
Appearance , [1]
solid/crystals

N Soluble in many organic
Solubility vent [1]
solvents

Storage Temperature Room Temperature [1]

Reputable Suppliers of Research-Grade
Tetraoctylammonium Chloride

A number of chemical suppliers offer Tetraoctylammonium chloride suitable for research and
development purposes. When selecting a supplier, researchers should consider purity,
available analytical data (e.g., Certificate of Analysis), and customer support.

Chem-Impex: Offers Tetraoctylammonium chloride with a purity of 297%.[1]

» Santa Cruz Biotechnology: Provides a research-grade product with 297% purity.[2]
o Ottokemi: Supplies Tetraoctylammonium chloride at 97% purity.[3]

¢ Sigma-Aldrich (Merck): Lists the compound with an assay of 297.0%.[4][5]

» Fisher Scientific: Distributes Sigma-Aldrich products, including Tetraoctylammonium
chloride.[6]

o CP Lab Safety: Offers the chemical at a minimum purity of 97%.[7]
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Key Research Applications and Experimental
Protocols

Tetraoctylammonium chloride’s unique properties as a phase transfer catalyst and a cationic
surfactant make it valuable in several areas of scientific research.[1]

Phase Transfer Catalyst in the Synthesis of Gold
Nanoparticles (Brust-Schiffrin Method)

Tetraoctylammonium salts are instrumental in the Brust-Schiffrin method for synthesizing gold
nanoparticles. They facilitate the transfer of the gold salt from an agueous phase to an organic
phase where the reduction and nanoparticle formation occur.

Experimental Workflow for Gold Nanoparticle Synthesis
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Caption: Workflow of the Brust-Schiffrin synthesis of gold nanoparticles.
Detailed Experimental Protocol:

o Materials:
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o Hydrogen tetrachloroaurate(lll) trinydrate (HAuCls-3H20)
o Tetraoctylammonium chloride (TOA-CI)

o Toluene

o Dodecanethiol

o Sodium borohydride (NaBHa4)

o Ethanol

o Deionized water

Procedure:
o Prepare a solution of HAuUCls in deionized water.
o Prepare a solution of TOA-CI in toluene.

o Combine the aqueous HAuUCI4 solution and the organic TOA-CI solution in a flask and stir
vigorously until the aqueous phase becomes colorless, indicating the transfer of the gold
salt to the organic phase.

o To the organic phase, add dodecanethiol, which will act as the capping agent for the
nanoparticles.

o Prepare a fresh aqueous solution of NaBHa.

o While stirring the organic phase vigorously, rapidly add the NaBHa4 solution. A color change
to deep red or purple should be observed, indicating the formation of gold nanoparticles.

o Continue stirring for several hours to ensure complete reaction and nanopatrticle
stabilization.

o Separate the organic phase and reduce its volume using a rotary evaporator.

o Add ethanol to precipitate the gold nanopatrticles.
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o Centrifuge the mixture to collect the nanoparticles, and wash them multiple times with
ethanol to remove excess thiol and byproducts.

o Dry the purified gold nanoparticles under vacuum.

Cationic Additive in the Preparation of lon-Selective
Electrodes (ISEs)

Tetraoctylammonium chloride can be used as a cationic additive in the fabrication of polymer
membrane-based ion-selective electrodes. It helps to improve the electrode's performance by
reducing the membrane resistance and enhancing the response characteristics. A notable
application is in the development of all-solid-state calcium-selective electrodes using a
polyaniline (PANI) conducting polymer matrix.[8]

Experimental Workflow for lon-Selective Electrode Preparation
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Caption: General workflow for the preparation of a PANI-based ion-selective electrode.
Detailed Experimental Protocol (Representative):
e Materials:

o Polyaniline (emeraldine base)
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[e]

Plasticizer (e.qg., bis(2-ethylhexyl)sebacate - DOS)

o

lonophore specific to the target analyte (e.g., a calcium ionophore)

[¢]

Tetraoctylammonium chloride (TOA-CI)

[e]

Tetrahydrofuran (THF) - high purity

[e]

Glassy carbon electrode (GCE) or other suitable substrate

(¢]

Standard solutions of the target ion for conditioning and calibration

e Procedure:

o Prepare the membrane cocktail by dissolving precise amounts of PANI, the plasticizer, the
specific ionophore, and Tetraoctylammonium chloride in THF. The exact ratios of these
components will depend on the specific application and should be optimized.

o Ensure complete dissolution of all components by gentle agitation or sonication to form a
homogeneous solution.

o Clean the surface of the glassy carbon electrode thoroughly.

o Carefully drop-cast a small volume of the membrane cocktail onto the GCE surface and
allow the solvent to evaporate completely at room temperature, forming a thin, uniform
membrane.

o Condition the newly fabricated electrode by soaking it in a solution of the target ion (e.g.,
CacCl2) for several hours. This step is crucial for achieving a stable and reproducible
potentiometric response.

o Calibrate the ion-selective electrode using a series of standard solutions of the target ion
to determine its linear range, slope, and limit of detection.

Mechanism of Action on Cellular Membranes

As a quaternary ammonium compound (QAC), Tetraoctylammonium chloride's interaction
with biological systems, particularly at the cellular level, is primarily dictated by its amphiphilic
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nature. The positively charged quaternary ammonium headgroup and the long, hydrophobic
octyl chains drive its interaction with and disruption of cell membranes.

Logical Relationship Diagram: QAC Interaction with a Bacterial Cell Membrane
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Caption: Mechanism of quaternary ammonium compound-induced cell membrane disruption.

This interaction can lead to a cascade of events including increased membrane permeability,
loss of essential ions and metabolites, and ultimately, cell death.[2] This general mechanism
underlies the antimicrobial properties of many QACSs.
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Disclaimer: This document is intended for informational purposes for research and
development professionals. All experimental work should be conducted in a controlled
laboratory setting with appropriate safety precautions. Researchers should consult the Safety
Data Sheet (SDS) for Tetraoctylammonium chloride before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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